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Compound of Interest

Compound Name: Creosol-d4

Cat. No.: B1482690

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of commercial suppliers of high-purity
deuterated creosol (Creosol-d4), an essential internal standard for mass spectrometry-based
guantitative analysis. This document offers a comparative summary of available products,
detailed experimental protocols for its application, and visualizations of relevant biological

pathways.

High-Purity Deuterated Creosol Suppliers and
Specifications

The use of stable isotope-labeled internal standards, such as Creosol-d4, is critical for
achieving accurate and precise quantification in complex biological matrices by correcting for
variability in sample preparation and instrument response.[1][2][3] Several commercial
suppliers offer high-purity deuterated creosol and its isomers. The following tables summarize
the key quantitative data for these products based on currently available information.
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= I Product Catalog Isotopic Chemical Formulati CAS
upplier
2 Name Number Purity Purity on Number
MedChem HY- Not )

Creosol-d4 N >98% Solid 20189-08-6
Express W040971S  specified

2-Methoxy-

4-
CDN 98 atom % )

methylphe D-6963 >98% Solid 20189-08-6
Isotopes D

nol-3,5,6-

d3,0D
Sigma- p-Cresol- 97 atom % ) Not

. 775341 99% (CP) Solid N

Aldrich d4 D specified

Note: Data is subject to change. It is recommended to obtain the latest Certificate of Analysis
from the supplier for the most accurate and lot-specific information.

Experimental Protocol: Quantification of Creosol in
Biological Samples using LC-MS/MS with Creosol-
d4 Internal Standard

This protocol outlines a general procedure for the quantitative analysis of creosol in a biological
matrix (e.g., plasma, urine) using liquid chromatography-tandem mass spectrometry (LC-
MS/MS) with Creosol-d4 as an internal standard.

Materials and Reagents

e Creosol analytical standard

Creosol-d4 (internal standard)

LC-MS grade acetonitrile, methanol, and water

Formic acid

Biological matrix (e.g., plasma, urine)
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e Microcentrifuge tubes

e Pipettes and tips

Preparation of Stock and Working Solutions

¢ Creosol Stock Solution (1 mg/mL): Accurately weigh and dissolve creosol in methanol.

e Creosol-d4 Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh and dissolve
Creosol-d4 in methanol.

o Working Standards: Prepare a series of calibration standards by serially diluting the Creosol
stock solution with a 50:50 methanol:water mixture.

« Internal Standard Working Solution (e.g., 100 ng/mL): Dilute the Creosol-d4 stock solution in
acetonitrile.

Sample Preparation (Protein Precipitation)

Protein precipitation is a common method for sample cleanup in bioanalysis.[4]

Pipette 100 pL of the biological sample (plasma, urine), calibration standard, or quality
control sample into a 1.5 mL microcentrifuge tube.

e Add 20 pL of the internal standard working solution to each tube and vortex briefly.

e Add 300 pL of cold acetonitrile (containing the internal standard) to each tube to precipitate
proteins.

 Vortex vigorously for 1 minute.
e Centrifuge at 14,000 rpm for 10 minutes at 4°C.
o Carefully transfer the supernatant to a clean tube or a 96-well plate.

o Evaporate the supernatant to dryness under a gentle stream of nitrogen at approximately
40°C.
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» Reconstitute the dried extract in 100 pL of the mobile phase (e.g., 50:50 water:acetonitrile
with 0.1% formic acid).

» Vortex for 30 seconds and centrifuge at 14,000 rpm for 5 minutes.

e Inject 5-10 pL of the supernatant into the LC-MS/MS system.

LC-MS/MS Conditions (lllustrative Example)

e LC System: Agilent 1290 Infinity Il or equivalent

e Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 um)
» Mobile Phase A: 0.1% formic acid in water

» Mobile Phase B: 0.1% formic acid in acetonitrile

o Gradient: A suitable gradient to separate creosol from matrix components (e.g., 5-95% B
over 5 minutes)

e Flow Rate: 0.4 mL/min
e Column Temperature: 40°C
e Mass Spectrometer: Triple quadrupole mass spectrometer
« lonization Mode: Electrospray lonization (ESI), positive or negative ion mode
e MRM Transitions:
o Creosol: To be determined based on parent and product ions.

o Creosol-d4: To be determined based on parent and product ions.

Visualization of Relevant Pathways and Workflows

The following diagrams, generated using the DOT language, illustrate key biological pathways
involving creosol and a typical experimental workflow for its analysis.
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Experimental Workflow for Creosol Quantification
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A typical sample preparation workflow for LC-MS/MS analysis.
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p-Cresol Induced Cellular Senescence Signaling
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p-Cresol's role in the FAK-Akt-TWIST signaling pathway.
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Creosol Metabolism and Detoxification
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A simplified overview of creosol metabolism and detoxification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Commercial Suppliers of High-Purity Creosol-d4: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1482690#commercial-suppliers-of-high-purity-
creosol-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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